Cas no 1443347-20-3 ((3-Fluoro-5-(hexyloxy)phenyl)methanol)

• Product Name: (3-Fluoro-5-(hexyloxy)phenyl)methanol
• CAS No: 1443347-20-3
• MF: C₁₃H₁₉FO₂
• MW: 226.287167787552
• CID: 5690180
• PubChem ID: 91636079
• Update Time: 2025-05-22

(3-Fluoro-5-(hexyloxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-n-hexyloxybenzyl alcohol
• (3-Fluoro-5-(hexyloxy)phenyl)methanol
• 1443347-20-3
• (3-fluoro-5-hexoxyphenyl)methanol
• 3-Fluoro-5-(hexyloxy)benzenemethanol

• MDL： MFCD22372930
• Inchi： 1S/C13H19FO2/c1-2-3-4-5-6-16-13-8-11(10-15)7-12(14)9-13/h7-9,15H,2-6,10H2,1H3
• InChI Key： HFFNNVYTVUOTAQ-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=C(C=1)OCCCCCC

Computed Properties

• Exact Mass: 226.13690801g/mol
• Monoisotopic Mass: 226.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (3-Fluoro-5-(hexyloxy)phenyl)methanol

Introduction to (3-Fluoro-5-(hexyloxy)phenyl)methanol (CAS No. 1443347-20-3)

The compound (3-Fluoro-5-(hexyloxy)phenyl)methanol (CAS No. 1443347-20-3) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorophenol group with a hexyloxy substituent, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic chemistry have enabled the efficient production of this compound, enhancing its utility in both academic and industrial settings.

One of the most notable aspects of (3-Fluoro-5-(hexyloxy)phenyl)methanol is its role in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, studies have shown that this compound exhibits moderate anti-inflammatory activity, making it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its ability to act as a selective inhibitor of certain enzymes has drawn attention from pharmacologists seeking new targets for disease treatment.

In the realm of agrochemicals, (3-Fluoro-5-(hexyloxy)phenyl)methanol has been investigated for its pesticidal properties. Recent research indicates that this compound demonstrates effective pest control against several agricultural pests, including aphids and whiteflies. Its mechanism of action involves interference with the pests' nervous systems, leading to paralysis and eventual death. This makes it a potential alternative to traditional pesticides, which often pose environmental and health risks.

The synthesis of (3-Fluoro-5-(hexyloxy)phenyl)methanol has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but modern techniques such as catalytic cross-coupling reactions and direct arylation have significantly improved the efficiency of its production. These advancements not only reduce production costs but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

Another area where (3-Fluoro-5-(hexyloxy)phenyl)methanol has shown promise is in materials science. Its unique structure allows it to serve as a building block for advanced materials such as polymers and coatings. For example, researchers have utilized this compound to develop self-healing polymers, which can repair minor damages without external intervention. This innovation holds great potential for applications in industries ranging from automotive manufacturing to electronics.

From an environmental perspective, understanding the fate and behavior of (3-Fluoro-5-(hexyloxy)phenyl)methanol in natural systems is crucial. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully assess its long-term ecological impact and ensure its safe use in various applications.

In conclusion, (3-Fluoro-5-(hexyloxy)phenyl)methanol (CAS No. 1443347-20-3) is a multifaceted compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, pesticidal agent, and material precursor underscores its importance in modern chemistry. As research continues to uncover new properties and uses for this compound, it is likely to play an even greater role in shaping future innovations across various industries.